Cas no 42297-31-4 (1H-1,2,4-Triazole-3-carboxylicacid, 5-fluoro-, methyl ester)
42297-31-4 structure
Product Name:1H-1,2,4-Triazole-3-carboxylicacid, 5-fluoro-, methyl ester
CAS No:42297-31-4
MF:C4H4FN3O2
MW:145.091863632202
CID:325055
PubChem ID:45090047
Update Time:2025-04-19
1H-1,2,4-Triazole-3-carboxylicacid, 5-fluoro-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole-3-carboxylicacid, 5-fluoro-, methyl ester
- 1H-1,2,4-Triazole-3-carboxylicacid,5-fluoro-,methylester(9CI)
- Methyl 3-fluoro-1H-1,2,4-triazole-5-carboxylate
- 42297-31-4
-
- Inchi: 1S/C4H4FN3O2/c1-10-3(9)2-6-4(5)8-7-2/h1H3,(H,6,7,8)
- InChI Key: DOJDZWBQQVKCIW-UHFFFAOYSA-N
- SMILES: FC1=NC(C(=O)OC)=NN1
Computed Properties
- Exact Mass: 145.029
- Monoisotopic Mass: 145.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.9A^2
- XLogP3: 0.6
1H-1,2,4-Triazole-3-carboxylicacid, 5-fluoro-, methyl ester Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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